![molecular formula C10H8N2O2 B3051037 2,3'-Bipyridine, 1,1'-dioxide CAS No. 30651-23-1](/img/structure/B3051037.png)
2,3'-Bipyridine, 1,1'-dioxide
Overview
Description
2,3'-Bipyridine, 1,1'-dioxide (BPYD) is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields of science. BPYD is a versatile molecule that has been used as a ligand in coordination chemistry, as an electron acceptor in organic photovoltaics, and as a fluorescent probe in biological imaging.
Scientific Research Applications
Electrochemical Studies
2,3'-Bipyridine, 1,1'-dioxide has been studied for its electrochemical properties. The electrochemical behaviors of 2,2′-bipyridine-1,1′-dioxide and related compounds were explored, particularly focusing on their reduction at the dropping mercury electrode at different pH values. These studies are significant for understanding the electroactivity related to the structure of these compounds (Cantin, Richard, Alary, & Serve, 1988).
Catalytic Activity in Carbon Dioxide Reduction
Research has demonstrated the application of 2,2'-bipyridine derivatives in the reduction of carbon dioxide. For instance, Re(bipy-tBu)(CO)3Cl, a complex with a 2,2'-bipyridine derivative, showed improved catalytic activity for reducing carbon dioxide to carbon monoxide (Smieja & Kubiak, 2010). Similarly, a molecular ruthenium electrocatalyst utilizing a bulky bipyridine ligand was effective in reducing carbon dioxide to CO and formate (Machan, Sampson, & Kubiak, 2015).
Coordination Compounds
2,3'-Bipyridine, 1,1'-dioxide has been used in synthesizing coordination compounds with various metals. Studies have reported the synthesis and characterization of coordination compounds with 2,2′-bipyridine-1,1′-dioxide and various oxycations like thorium and molybdenum (Madan & Donohue, 1966). These findings are crucial for understanding the interactions and properties of these complex compounds.
Synthesis of Derivatives and Polymers
Research has explored the synthesis of various derivatives and polymers involving 2,3'-Bipyridine, 1,1'-dioxide. For example, a new bi-SO3H ionic liquid based on 2,2′-bipyridine was synthesized and used as an efficient catalyst (Shirini et al., 2014). Additionally, coordination polymers constructed from 2,2′-bipyridine-3,3′-dicarboxylic acid 1,1′-dioxide ligands were developed, demonstrating novel structures and potential applications (Tang et al., 2011).
properties
IUPAC Name |
1-oxido-2-(1-oxidopyridin-1-ium-3-yl)pyridin-1-ium | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-11-6-3-4-9(8-11)10-5-1-2-7-12(10)14/h1-8H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHNLJOWODFYYDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C(=C1)C2=C[N+](=CC=C2)[O-])[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90483585 | |
Record name | 2,3'-Bipyridine, 1,1'-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90483585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3'-Bipyridine, 1,1'-dioxide | |
CAS RN |
30651-23-1 | |
Record name | 2,3'-Bipyridine, 1,1'-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90483585 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.